Cas no 54648-04-3 (Pentanedioic acid, 2-bromo-, 5-(phenylmethyl) ester)

• Product Name: Pentanedioic acid, 2-bromo-, 5-(phenylmethyl) ester
• CAS No: 54648-04-3
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4031371
• PubChem ID: 21197492
• Update Time: 2025-07-16

Pentanedioic acid, 2-bromo-, 5-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-bromo-, 5-(phenylmethyl) ester
• IHFVLLMHOWMWGA-UHFFFAOYSA-N
• SCHEMBL4508985
• EN300-1145920
• 54648-04-3
• alpha-bromoglutaric acid-5-benzylester
• 5-(benzyloxy)-2-bromo-5-oxopentanoic acid
• alpha-bromoglutaric acid 5-benzyl ester
• G62256

• Inchi： 1S/C12H13BrO4/c13-10(12(15)16)6-7-11(14)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,16)
• InChI Key： IHFVLLMHOWMWGA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(Br)CCC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 299.99972Da
• Monoisotopic Mass: 299.99972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Pentanedioic acid, 2-bromo-, 5-(phenylmethyl) ester

Recent Advances in the Study of Pentanedioic acid, 2-bromo-, 5-(phenylmethyl) ester (CAS: 54648-04-3)

The compound Pentanedioic acid, 2-bromo-, 5-(phenylmethyl) ester (CAS: 54648-04-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its brominated pentanedioic acid backbone and phenylmethyl ester moiety, has been investigated for its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its utility in the design of enzyme inhibitors and its role in modulating biochemical pathways relevant to disease states.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthetic versatility of 54648-04-3, demonstrating its efficacy as a building block for the development of novel protease inhibitors. The research team utilized this compound to synthesize a series of derivatives, which were then evaluated for their inhibitory activity against key proteases involved in inflammatory and oncogenic processes. The results indicated that certain derivatives exhibited promising selectivity and potency, suggesting potential therapeutic applications in conditions such as cancer and autoimmune diseases.

Further investigations into the mechanistic aspects of 54648-04-3 have revealed its ability to interact with specific protein targets. A recent preprint on bioRxiv detailed structural analyses using X-ray crystallography, which elucidated the binding mode of this compound within the active site of a target enzyme. These findings provide valuable insights for the rational design of next-generation inhibitors, offering a structural basis for optimizing affinity and reducing off-target effects.

In addition to its role in drug discovery, Pentanedioic acid, 2-bromo-, 5-(phenylmethyl) ester has also been explored in material science applications. A 2024 study in ACS Applied Materials & Interfaces reported its use as a cross-linking agent in the development of biodegradable polymers. The researchers noted that the bromine moiety facilitated controlled polymerization, resulting in materials with tailored mechanical properties and degradation profiles. This dual functionality underscores the compound's versatility across disciplines.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 54648-04-3. Recent patents have addressed these issues by proposing novel catalytic methods to improve yield and purity. For instance, a 2023 patent application described a palladium-catalyzed process that significantly enhanced the efficiency of the synthetic route, making it more feasible for industrial-scale production.

Looking ahead, the continued exploration of Pentanedioic acid, 2-bromo-, 5-(phenylmethyl) ester is expected to yield further breakthroughs. Ongoing research is focusing on expanding its applications in targeted drug delivery systems and as a probe for studying enzyme dynamics. The compound's unique chemical properties position it as a valuable tool for both therapeutic development and fundamental biochemical research.